Thromboxanes are a class of eicosanoids that play a crucial role in the body's inflammatory and hemostatic responses. These lipid compounds, derived from arachidonic acid through cyclooxygenase enzymes, promote platelet aggregation and vasoconstriction. Thromboxane A2 (TXA2), in particular, is known for its potent effects on blood clot formation, making it a significant target in the treatment of cardiovascular diseases such as atherosclerosis and thrombosis. In clinical applications, selective inhibitors of thromboxanes are used to prevent thrombotic events, thereby reducing the risk of heart attack and stroke. Additionally, research into thromboxanes continues to uncover their role in other physiological processes, including inflammation and immune response regulation.